Cas no 99076-22-9 (N-(2,5-Dimethoxyphenyl)-2-mercaptoacetamide)

• Product Name: N-(2,5-Dimethoxyphenyl)-2-mercaptoacetamide
• CAS No: 99076-22-9
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• MDL: MFCD05743977
• CID: 3085831
• PubChem ID: 294406
• Update Time: 2025-05-27

N-(2,5-Dimethoxyphenyl)-2-mercaptoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-Dimethoxy-phenyl)-2-mercapto-acetamide
• ALBB-017018
• 99076-22-9
• MFCD05743977
• AKOS002310349
• N-(2,5-dimethoxyphenyl)-2-mercaptoacetamide
• N-(2,5-dimethoxyphenyl)-2-sulfanylacetamide
• SR-01000293128
• SR-01000293128-1
• H31870
• acetamide, N-(2,5-dimethoxyphenyl)-2-mercapto-
• SCHEMBL5807397
• HMS1599L11
• LS-05402
• NSC162705
• NSC-162705
• N-(2,5-Dimethoxyphenyl)-2-mercaptoacetamide

• MDL： MFCD05743977
• Inchi： 1S/C10H13NO3S/c1-13-7-3-4-9(14-2)8(5-7)11-10(12)6-15/h3-5,15H,6H2,1-2H3,(H,11,12)
• InChI Key： MPEXTMWSTYMCQL-UHFFFAOYSA-N
• SMILES： SCC(NC1C=C(C=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 227.06161445Da
• Monoisotopic Mass: 227.06161445Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.6Ų

N-(2,5-Dimethoxyphenyl)-2-mercaptoacetamide Security Information

• HazardClass：IRRITANT
• Storage Condition：(BD599516)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(2,5-Dimethoxyphenyl)-2-mercaptoacetamide

N-(2,5-Dimethoxy-phenyl)-2-mercapto-acetamide (CAS No. 99076-22-9): A Comprehensive Overview

N-(2,5-Dimethoxy-phenyl)-2-mercapto-acetamide (CAS No. 99076-22-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and biochemical research. This compound, characterized by its unique mercapto-acetamide moiety and dimethoxyphenyl group, exhibits a range of interesting properties that make it valuable for various applications. In this article, we delve into the chemical structure, properties, applications, and recent advancements related to this compound, while also addressing some of the most frequently searched questions by researchers and industry professionals.

The molecular structure of N-(2,5-Dimethoxy-phenyl)-2-mercapto-acetamide features a 2,5-dimethoxyphenyl ring attached to a mercapto-acetamide functional group. This combination imparts unique electronic and steric properties to the molecule, making it a versatile intermediate in organic synthesis. The presence of the thiol (-SH) group allows for facile conjugation with other molecules, a feature that is particularly useful in the development of bioconjugates and drug delivery systems. Researchers have explored its potential in designing novel pharmacophores, given its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

One of the most searched topics related to N-(2,5-Dimethoxy-phenyl)-2-mercapto-acetamide is its role in antioxidant research. The thiol group in the molecule is known to exhibit radical-scavenging activity, which has sparked interest in its potential as an antioxidant agent. Recent studies have investigated its efficacy in mitigating oxidative stress, a key factor in aging and various metabolic disorders. This aligns with the growing consumer demand for natural and synthetic antioxidants in the nutraceutical and cosmetic industries.

Another area of interest is the compound's application in material science. The mercapto-acetamide moiety can act as a ligand for metal ions, enabling the synthesis of metal-organic frameworks (MOFs) and nanocomposites. These materials have shown promise in catalysis, sensing, and environmental remediation. For instance, researchers are exploring its use in the development of heavy metal sensors, a topic that has gained traction due to increasing environmental concerns.

In the pharmaceutical sector, N-(2,5-Dimethoxy-phenyl)-2-mercapto-acetamide has been studied for its potential as a building block in drug discovery. Its structural features make it a candidate for designing enzyme inhibitors and receptor modulators. A frequently asked question in online forums is whether this compound has been evaluated for anti-inflammatory or neuroprotective effects. Preliminary studies suggest that its derivatives may exhibit such activities, though further research is needed to validate these claims.

The synthesis of N-(2,5-Dimethoxy-phenyl)-2-mercapto-acetamide typically involves the reaction of 2,5-dimethoxyaniline with mercaptoacetic acid or its derivatives. This process has been optimized to achieve high yields and purity, making the compound readily available for research purposes. Industry professionals often search for synthetic protocols and scaling-up techniques, highlighting the need for detailed methodological insights.

From a commercial perspective, the demand for N-(2,5-Dimethoxy-phenyl)-2-mercapto-acetamide is driven by its utility in high-value chemical synthesis. Suppliers and manufacturers are increasingly focusing on sustainable production methods, such as green chemistry approaches, to meet the growing market needs. This trend reflects the broader shift toward environmentally friendly and cost-effective chemical processes.

In summary, N-(2,5-Dimethoxy-phenyl)-2-mercapto-acetamide (CAS No. 99076-22-9) is a multifaceted compound with applications spanning medicinal chemistry, material science, and industrial synthesis. Its unique structural features and functional groups make it a valuable tool for researchers and industry professionals alike. As interest in antioxidants, MOFs, and drug discovery continues to rise, this compound is poised to play an increasingly important role in scientific and technological advancements.